Cas no 1566470-85-6 (2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde)

• Product Name: 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde
• CAS No: 1566470-85-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD26847818
• CID: 5559734
• PubChem ID: 104247800
• Update Time: 2025-06-03

2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1566470-85-6
• EN300-3005227
• 2-{2-oxo-1H,2H,5H,6H,7H-cyclopenta[b]pyridin-1-yl}acetaldehyde
• 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde

• MDL： MFCD26847818
• Inchi： 1S/C10H11NO2/c12-7-6-11-9-3-1-2-8(9)4-5-10(11)13/h4-5,7H,1-3,6H2
• InChI Key： VLCIDUQTDMLDBU-UHFFFAOYSA-N
• SMILES： O=C1C=CC2CCCC=2N1CC=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde

Professional Introduction to Compound with CAS No. 1566470-85-6 and Product Name: 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde

The compound with the CAS number 1566470-85-6 and the product name 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a cyclopentabpyridine core in its molecular structure imparts exceptional stability and reactivity, making it a valuable candidate for various biochemical applications.

Recent research in the domain of medicinal chemistry has highlighted the potential of 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde as a versatile intermediate in the synthesis of novel therapeutic agents. The acetaldehyde moiety within its structure serves as a critical functional group that can undergo further derivatization to produce more complex molecules. This flexibility has opened up new avenues for drug discovery, particularly in the development of small-molecule inhibitors targeting specific biological pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly selective manner. The cyclopentabpyridine scaffold is known for its ability to mimic certain natural products and bioactive molecules, thereby facilitating the design of drugs that can precisely modulate cellular processes. In particular, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. This has led to its investigation as a potential lead compound in oncology research.

The synthesis of 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps typically include cyclization reactions followed by functional group transformations. Advanced computational methods have been employed to predict optimal reaction conditions and intermediates, significantly enhancing the efficiency of the synthetic route. These advancements underscore the importance of integrating computational chemistry with traditional synthetic methodologies.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable properties when tested against various disease models. Its ability to inhibit key enzymes such as kinases and proteases has been particularly noteworthy. Moreover, its structural similarity to known pharmacophores suggests that it may be capable of binding to multiple targets within a cell. This multitarget engagement could be advantageous in developing therapies that address complex diseases from multiple angles.

The pharmacokinetic profile of 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde is another area of active investigation. Researchers are exploring how modifications to its molecular structure can influence its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, it may be possible to enhance its bioavailability and reduce potential side effects. This approach aligns with current trends in drug development aimed at creating more effective and patient-friendly medications.

From an industrial perspective, the commercial viability of this compound hinges on scalable synthesis methods and cost-effective production processes. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into market-ready products. Continuous improvements in synthetic techniques and process optimization will be crucial in making this compound more accessible for broader therapeutic applications.

The future directions for research on 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde are promising and multifaceted. Investigating its interactions with other biological molecules using cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide deeper insights into its mechanism of action. Additionally, exploring its potential in combination therapies could uncover synergistic effects that enhance therapeutic outcomes.

In conclusion,1566470-85-6 and 2-{2-oxo-1H,2H,5H,6H,7H-cyclopentabpyridin-1-yl}acetaldehyde represent a significant contribution to the field of medicinal chemistry. Their unique structural features and promising biological activities make them valuable tools for drug discovery and development. As research progresses，these compounds are expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.